Cas no 55320-26-8 (benzoic-1-13c acid)
benzoic-1-13c acid structure
Product Name:benzoic-1-13c acid
CAS No:55320-26-8
MF:C7H6O2
MW:123.113996982574
CID:943731
PubChem ID:13000561
Update Time:2025-04-19
benzoic-1-13c acid Chemical and Physical Properties
Names and Identifiers
-
- benzoic-1-13c acid
- benzoic acid
- DTXSID00514713
- (1-~13~C)Benzoic acid
- AKOS015889226
- starbld0016547
- 55320-26-8
- (113C)cyclohexatrienecarboxylic acid
- Benzoic-1-13cacid
- Benzoic-1-13C acid, 99 atom % 13C
-
- Inchi: 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i6+1
- InChI Key: WPYMKLBDIGXBTP-PTQBSOBMSA-N
- SMILES: OC([13C]1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 123.040134265g/mol
- Monoisotopic Mass: 123.040134265g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Melting Point: 121-125 °C(lit.)
- Boiling Point: 249 °C(lit.)
benzoic-1-13c acid Security Information
- WGK Germany:3
- Hazard Category Code: 22-37/38-41-42/43-36/38
- Safety Instruction: 22-26-36
-
Hazardous Material Identification:
benzoic-1-13c acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
55320-26-8 (benzoic-1-13c acid) Related Products
- 499-06-9(3,5-Dimethylbenzoic acid)
- 121-91-5(Isophthalic acid)
- 65-85-0(Benzoic acid)
- 582-25-2(Potassium benzoate)
- 619-04-5(3,4-Dimethylbenzoic acid)
- 93-09-4(naphthalene-2-carboxylic acid)
- 99-04-7(3-methylbenzoic acid)
- 99-94-5(4-Methylbenzoic acid)
- 499-49-0(5-Methylisophthalic acid)
- 554-95-0(Benzene-1,3,5-tricarboxylic acid)
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